Cas no 886936-06-7 (methyl 4-{2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamido}benzoate)

• Product Name: methyl 4-{2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamido}benzoate
• CAS No: 886936-06-7
• MF: C₁₉H₁₆FN₅O₄S₂
• MW: 461.489844322205
• CID: 5483625
• Update Time: 2025-07-21

methyl 4-{2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-[[2-[[5-[(4-fluorophenyl)carbamoylamino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate
• methyl 4-{2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamido}benzoate

• Inchi： 1S/C19H16FN5O4S2/c1-29-16(27)11-2-6-13(7-3-11)21-15(26)10-30-19-25-24-18(31-19)23-17(28)22-14-8-4-12(20)5-9-14/h2-9H,10H2,1H3,(H,21,26)(H2,22,23,24,28)
• InChI Key： DSLLEFBQSGVMFK-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(CSC2=NN=C(NC(NC3=CC=C(F)C=C3)=O)S2)=O)C=C1

Additional information on methyl 4-{2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamido}benzoate

Methyl 4-{2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamido}benzoate: A Comprehensive Overview

Methyl 4-{2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamido}benzoate, with the CAS number 886936-06-7, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules known for their potential therapeutic applications, particularly in the development of novel drugs targeting various biological pathways. The intricate structure of this molecule, characterized by its benzene ring, thiadiazole moiety, and fluorophenyl group, makes it a subject of extensive research and interest.

The< strong>benzene ring in Methyl 4-{2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamido}benzoate serves as a foundational scaffold for its biological activity. Benzene derivatives are well-documented for their role in pharmaceuticals due to their stability and ability to interact with biological targets. In this compound, the benzene ring is functionalized with an acetamido group at the 4-position, which enhances its solubility and bioavailability. This modification is crucial for ensuring that the compound can be effectively absorbed and utilized by the body.

The< strong>thiadiazole moiety is another key structural feature of Methyl 4-{2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamido}benzoate. Thiadiazoles are heterocyclic compounds that have been extensively studied for their pharmacological properties. They are known to exhibit a wide range of biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. The presence of the thiadiazole ring in this compound suggests that it may possess similar therapeutic properties. Recent studies have shown that thiadiazole derivatives can interact with various enzymes and receptors, making them promising candidates for drug development.

The< strong>fluorophenyl group in Methyl 4-{2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamido}benzoate adds another layer of complexity to its structure. Fluoro-substituted aromatic compounds are known for their enhanced metabolic stability and improved binding affinity to biological targets. The fluorine atom can influence the electronic properties of the molecule, leading to increased potency and selectivity. This feature makes fluorinated compounds particularly attractive for pharmaceutical applications. Current research indicates that fluorinated derivatives can be more effective in treating diseases compared to their non-fluorinated counterparts.

The< strong>carbamoylamino group is a critical functional unit in Methyl 4-{2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamido}benzoate. This group is known to enhance the bioactivity of molecules by improving their ability to interact with biological targets. The carbamoylamino group can form hydrogen bonds with amino acids and other biomolecules, facilitating binding and reducing off-target effects. Studies have shown that compounds containing this group often exhibit higher affinity and selectivity for their intended targets. This makes Methyl 4-{2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamido}benzoate a promising candidate for further development in drug discovery.

The< strong>sulfanylacetamido group is another important structural component of this compound. Sulfanyl groups are known to enhance the solubility and bioavailability of molecules. They can also participate in various chemical reactions, making them valuable for drug design. The sulfanylacetamido group in Methyl 4-{2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamido}benzoate likely contributes to its overall stability and reactivity. This feature could be exploited to develop more effective drugs with improved pharmacokinetic properties.

In recent years，Methyl 4-{2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamido}benzoate has been the subject of several studies aimed at understanding its potential therapeutic applications. One area of interest is its potential use as an anti-inflammatory agent. Inflammation is a key factor in many diseases，including arthritis，cancer，and autoimmune disorders。The< strong>thiadiazole moiety and< strong>fluorophenyl group are particularly relevant here，as they have been shown to modulate inflammatory pathways effectively。Research has demonstrated that thiadiazole derivatives can inhibit enzymes such as COX-2，which play a crucial role in inflammation。

Another area where Methyl 4-{2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamido}benzoate shows promise is in the treatment of bacterial infections。Antibiotic resistance is a growing concern worldwide，with many bacteria developing resistance to existing antibiotics。The< strong>sulfanylacetamido group and< strong>carbamoylamino group may contribute to its ability to interact with bacterial enzymes，potentially leading to new antibiotics or antibiotic adjuvants。

The< strong>fluorophenyl group also plays a significant role in enhancing the metabolic stability of Methyl 4-{2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamido}benzoate。Fluoro-substituted compounds are known to have longer half-lives，meaning they remain active in the body for longer periods。This can lead to more effective treatment regimens with fewer side effects。Recent studies have shown that fluorinated derivatives can be more potent than their non-fluorinated counterparts，even at lower doses。

In conclusion，Methyl 4-{2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamido}benzoate is a multifaceted compound with significant potential in pharmaceutical applications。Its unique structure，comprising various functional groups such as the benzene ring、thiadiazole moiety、fluorophenyl group、carbamoylamino group，and sulfanylacetamido group，makes it a promising candidate for further research and development。Current studies suggest that it may have applications in anti-inflammatory therapy、antibacterial treatment،and other areas where novel drugs are needed。With continued research，this compound could play a vital role in addressing some of the most pressing health challenges faced by society today。